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Compound of Interest

Compound Name: Uroguanylin-15 (Rat)

Cat. No.: B12390031 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison and detailed analysis of purified rat Uroguanylin-15

using mass spectrometry. It provides supporting experimental data and protocols to aid in the

characterization and quality assessment of this peptide for research and drug development

purposes.

Overview of Uroguanylin and its Signaling Pathway
Uroguanylin is a peptide hormone that, along with guanylin, acts as an endogenous ligand for

the guanylate cyclase C (GC-C) receptor.[1][2][3] This interaction is pivotal in regulating

intestinal and renal function.[1][3] Found in the duodenum and urine, rat Uroguanylin-15

activates GC-C, leading to an increase in intracellular cyclic guanosine monophosphate

(cGMP). This cGMP increase subsequently activates cGMP-dependent protein kinases (PKG),

which in turn phosphorylate the cystic fibrosis transmembrane conductance regulator (CFTR),

leading to chloride and bicarbonate secretion into the intestinal lumen. This pathway is crucial

for maintaining fluid and electrolyte homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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